Cas no 7066-25-3 (3-amino-1H,2H-benzo[f]quinazolin-1-one)

• Product Name: 3-amino-1H,2H-benzo[f]quinazolin-1-one
• CAS No: 7066-25-3
• MF: C₁₂H₉N₃O
• MW: 211.219362020493
• MDL: MFCD24562106
• CID: 975465
• PubChem ID: 135527705
• Update Time: 2025-05-21

3-amino-1H,2H-benzo[f]quinazolin-1-one Chemical and Physical Properties

Names and Identifiers

• 3-aminobenzo[f]quinazolin-1(4H)-one
• 3-amino-4H-benzo[f]quinazolin-1-one
• 1-Hydroxy-3-aminobenzo<f>quinazolin
• 3-Amino-1-hydroxybenzo<f>chinazolin
• 3-amino-1H,2H-benzo[f]quinazolin-1-one
• 7066-25-3
• DTXSID10300487
• Benzo[f]quinazolin-1(2H)-one,3-amino-
• ZMIUJNZPUYHCIH-UHFFFAOYSA-N
• NSC-137190
• 3-Amino-benzo[f]quinazolin-1(2h)-one
• 3-Aminobenzo[f]quinazolin-1-ol
• Benzo[f]quinazolin-1(2H)-one, 3-amino-
• 1-Hydroxy-3-aminobenzo[f]quinazoline
• F15767
• CHEMBL75592
• AKOS032961485
• SCHEMBL6654365
• 3-Amino-2H-benzo[f]quinazolin-1-one
• 3-Aminobenzo[f]quinazolin-1-ol #
• NSC137190
• 3-aminobenzo[f]quinazolin-1(2h)-one
• N,N-dibenzyl-6-(2-phenylhydrazinyl)pyridine-3-sulfonamide
• DS-011753

• MDL： MFCD24562106
• Inchi： 1S/C12H9N3O/c13-12-14-9-6-5-7-3-1-2-4-8(7)10(9)11(16)15-12/h1-6H,(H3,13,14,15,16)
• InChI Key： ZMIUJNZPUYHCIH-UHFFFAOYSA-N
• SMILES： O=C1C2C(=CC=C3C=CC=CC=23)N=C(N)N1

Computed Properties

• Exact Mass: 211.07500
• Monoisotopic Mass: 211.074562
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.5
• XLogP3: 1.4

Experimental Properties

• Density: 1.46
• Boiling Point: 461.5°C at 760 mmHg
• Flash Point: 232.9°C
• Refractive Index: 1.758
• PSA: 71.77000
• LogP: 2.23970

Additional information on 3-amino-1H,2H-benzo[f]quinazolin-1-one

Comprehensive Overview of 3-amino-1H,2H-benzo[f]quinazolin-1-one (CAS No. 7066-25-3): Properties, Applications, and Research Insights

3-amino-1H,2H-benzo[f]quinazolin-1-one (CAS No. 7066-25-3) is a heterocyclic organic compound belonging to the quinazoline family, a class of nitrogen-containing bicyclic structures widely studied for their diverse pharmacological and material science applications. This compound, characterized by its amino-functionalized quinazolinone core, has garnered significant attention in recent years due to its potential role in drug discovery, fluorescence probes, and organic semiconductors. Researchers and industries are increasingly exploring its derivatives for targeted therapeutic agents, particularly in oncology and neurology, aligning with the growing demand for precision medicine solutions.

The structural uniqueness of 3-amino-1H,2H-benzo[f]quinazolin-1-one lies in its fused benzene and quinazoline rings, which confer remarkable stability and electronic properties. Its amino group at the 3-position enhances reactivity, enabling facile modifications for structure-activity relationship (SAR) studies. Recent publications highlight its utility as a scaffold for kinase inhibitors, a hot topic in cancer research, where aberrant kinase signaling is a hallmark of tumor progression. This aligns with trending searches such as "quinazoline-based anticancer drugs" and "small molecule kinase inhibitors," reflecting broader scientific and public interest.

Beyond pharmaceuticals, CAS No. 7066-25-3 has emerged in materials science due to its photoluminescent properties. Its rigid conjugated system makes it a candidate for organic light-emitting diodes (OLEDs) and sensors, addressing the surge in demand for sustainable optoelectronic materials. A 2023 study demonstrated its derivatives’ efficiency in blue-emitting materials, a niche with high commercial relevance for display technologies. This connects to frequently queried terms like "organic fluorescent compounds" and "eco-friendly OLED materials," underscoring its interdisciplinary appeal.

Synthetic routes to 3-amino-1H,2H-benzo[f]quinazolin-1-one typically involve cyclocondensation of anthranilic acid derivatives with aminonitriles or urea analogs, optimized for high yield and purity. Recent advancements in green chemistry have introduced catalyst-free and solvent-free protocols, resonating with the global push toward environmentally benign synthesis. Such innovations cater to queries like "sustainable heterocyclic synthesis" and "atom-efficient reactions," highlighting the compound’s relevance in modern process chemistry.

Analytical characterization of this compound employs techniques like NMR, HPLC-MS, and X-ray crystallography, ensuring precise structural validation. Its physicochemical properties—moderate solubility in polar solvents and thermal stability up to 250°C—make it suitable for formulation studies, a critical aspect in preclinical development. These attributes align with industry searches for "quinazoline solubility enhancement" and "thermostable drug candidates," bridging academic research and industrial applications.

In summary, 3-amino-1H,2H-benzo[f]quinazolin-1-one (CAS No. 7066-25-3) represents a versatile building block with expanding roles in life sciences and advanced materials. Its intersection with trending topics—targeted therapy, green synthesis, and optoelectronics—positions it as a compound of enduring scientific and commercial value. Future research may unlock further potential in bioconjugation and nanotechnology, areas poised to dominate next-generation innovations.